
Application of Methiocarb Sulfone-d3 in
Environmental Monitoring Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methiocarb sulfone-d3

Cat. No.: B15140546 Get Quote

Application Notes
Introduction
Methiocarb is a carbamate pesticide that has been utilized as an insecticide, molluscicide, and

bird repellent since the 1960s.[1] Due to its potential toxicity and environmental impact,

monitoring its presence and that of its degradation products in various environmental matrices

is of significant importance. The European Union, for instance, withdrew its approval for use as

a plant protection product in 2020.[1] Methiocarb undergoes transformation in the environment,

primarily through oxidation, to form metabolites such as Methiocarb sulfoxide and Methiocarb

sulfone.[1][2] These metabolites can also exhibit toxicity and are often included in monitoring

programs.

Methiocarb sulfone-d3 is the deuterated form of Methiocarb sulfone. Isotope-labeled internal

standards, such as Methiocarb sulfone-d3, are crucial for accurate quantification in analytical

chemistry, particularly in complex environmental samples. They are chemically identical to the

analyte of interest but have a different mass due to the presence of heavy isotopes. This mass

difference allows for their distinct detection by mass spectrometry (MS), enabling correction for

matrix effects and variations in sample preparation and instrument response. The use of

Methiocarb sulfone-d3 as an internal standard significantly improves the accuracy, precision,

and reliability of analytical methods for the determination of Methiocarb and its metabolites in

environmental monitoring studies.
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The primary application of Methiocarb sulfone-d3 is as an internal standard in quantitative

analytical methods, most notably liquid chromatography-tandem mass spectrometry (LC-

MS/MS), for the detection of Methiocarb and its metabolites in various environmental matrices.

These matrices include:

Water: Monitoring of surface water, groundwater, and wastewater for pesticide

contamination.

Soil and Sediment: Assessing the persistence and mobility of Methiocarb and its degradation

products in terrestrial and aquatic environments.

Biota: Investigating the bioaccumulation of these compounds in organisms.

Food and Agricultural Products: Ensuring food safety by quantifying residue levels in crops.

[3][4]

By compensating for analytical variability, Methiocarb sulfone-d3 allows for the generation of

high-quality data essential for environmental risk assessment, regulatory compliance, and

remediation studies.

Chemical Properties
Property Value

Chemical Name Methiocarb-d3 Sulfone

Synonyms
Methylcarbamic Acid 4-(Methylsulfonyl)-3,5-xylyl

Ester-d3; Mesurol Sulfone-d3

Molecular Formula C11H12D3NO4S

Molecular Weight 260.32 g/mol

Storage 2-8°C Refrigerator

(Data sourced from Pharmaffiliates)[5]

Quantitative Data Summary
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The following tables summarize key quantitative data related to the analysis of Methiocarb and

its metabolites in environmental samples. The use of an internal standard like Methiocarb
sulfone-d3 is critical for achieving the reported levels of sensitivity and accuracy.

Table 1: Analytical Method Parameters for Methiocarb and its Metabolites
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Analyte Matrix Method LOQ LOD
Recover
y (%)

RSD (%)
Referen
ce

Methioca

rb
Soil

LC-

MS/MS
1 ppb 0.2 ppb 70-120 ≤20 [6]

Methioca

rb

sulfoxide

Soil
LC-

MS/MS
1 ppb 0.2 ppb 70-120 ≤20 [6]

Methioca

rb

sulfone

Soil
LC-

MS/MS
1 ppb 0.2 ppb 70-120 ≤20 [6]

Methioca

rb
Water

LC-

MS/MS
0.1 ppb 0.02 ppb

Not

Specified

Not

Specified
[7]

Methioca

rb

sulfoxide

Water
LC-

MS/MS
0.1 ppb 0.02 ppb

Not

Specified

Not

Specified
[7]

Methioca

rb

sulfone

Water
LC-

MS/MS
0.1 ppb 0.02 ppb

Not

Specified

Not

Specified
[7]

Methioca

rb
Banana

QuEChE

RS, LC-

PAD

0.005

mg/kg

0.0016

mg/kg
95.2 1.9 [3][4]

Methioca

rb

sulfoxide

Banana

QuEChE

RS, LC-

PAD

0.005

mg/kg

0.0016

mg/kg
92.0 1.8 [3][4]

Methioca

rb

sulfone

Banana

QuEChE

RS, LC-

PAD

0.005

mg/kg

0.0016

mg/kg
84.0 3.9 [3][4]

Table 2: Mass Spectrometry Transitions for Methiocarb and its Metabolites
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Compound
Quantitation
MS/MS Ion
Transition (m/z)

Confirmation
MS/MS Ion
Transition (m/z)

Reference

Methiocarb 226 → 169 226 → 121 [7][8]

Methiocarb sulfoxide 242 → 185 242 → 170 [7]

Methiocarb sulfone 258 → 107 258 → 202 [7][8]

Experimental Protocols
Protocol 1: Analysis of Methiocarb and its Metabolites in
Soil by LC-MS/MS
This protocol is adapted from the methodology described by the Environmental Protection

Agency.[6][8]

1. Sample Preparation and Extraction

Weigh 10 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

Spike the sample with a known concentration of Methiocarb sulfone-d3 internal standard

solution.

Add 20 mL of acetonitrile.

Shake vigorously for 1 hour on a wrist-action shaker.

Centrifuge at 3000 rpm for 5 minutes.

Transfer the supernatant to a clean tube.

2. Clean-up (Solid Phase Extraction - SPE)

Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

Load the extracted supernatant onto the SPE cartridge.
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Wash the cartridge with 5 mL of 10% methanol in water.

Elute the analytes with 10 mL of acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of methanol for LC-MS/MS analysis.

3. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in methanol.

Gradient: Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, then return

to initial conditions.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor the transitions listed in Table 2 for the native analytes and the

corresponding transition for Methiocarb sulfone-d3.

4. Quantification

Generate a calibration curve using standards of Methiocarb, Methiocarb sulfoxide, and

Methiocarb sulfone at concentrations ranging from 2 ng/mL to 100 ng/mL, with each

standard containing a constant concentration of Methiocarb sulfone-d3.
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Calculate the analyte concentration in the samples by comparing the peak area ratio of the

analyte to the internal standard against the calibration curve.

Protocol 2: Analysis of Methiocarb and its Metabolites in
Water by LC-MS/MS
This protocol is a generalized procedure based on established environmental chemistry

methods.[7]

1. Sample Preparation

Collect a 100 mL water sample in a clean glass bottle.

Acidify the sample to pH 3 with formic acid to improve analyte stability.

Spike the sample with a known amount of Methiocarb sulfone-d3 internal standard.

2. Extraction (Liquid-Liquid Extraction)

Transfer the water sample to a 250 mL separatory funnel.

Add 50 mL of dichloromethane and shake vigorously for 2 minutes.

Allow the layers to separate and collect the organic (bottom) layer.

Repeat the extraction twice more with fresh 50 mL portions of dichloromethane.

Combine the organic extracts.

3. Concentration and Reconstitution

Dry the combined extract by passing it through a column of anhydrous sodium sulfate.

Evaporate the solvent to near dryness using a rotary evaporator at 40°C.

Transfer the residue to a vial and evaporate to complete dryness under a gentle stream of

nitrogen.
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Reconstitute the residue in 1 mL of methanol for LC-MS/MS analysis.

4. LC-MS/MS Analysis and Quantification

Follow the LC-MS/MS conditions and quantification procedure as described in Protocol 1.
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Caption: Simplified metabolic pathway of Methiocarb in the environment.
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Caption: Experimental workflow for soil sample analysis.
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Caption: Role of internal standard in accurate quantification.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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